4-methoxy-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide

• IUPAC Name: 4-methoxy-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• InChI: InChI=1S/C16H16N2O4S/c1-22-15-8-7-13(16(17)19)11-14(15)18-23(20,21)10-9-12-5-3-2-4-6-12/h2-11,18H,1H3,(H2,17,19)/b10-9+
• InChI Key: SSLVGKFGBODQLR-MDZDMXLPSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological, and potential drug industries. They have applications in the treatment of cancer, hypercholesterolemia, anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid derivatives and amine derivatives. The obtained products are purified, and the analysis of these products is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamide compounds can be analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

Benzamide compounds can exhibit various chemical reactions, including total antioxidant, free radical scavenging, and metal chelating activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various methods, including spectroscopic and elemental methods.

Scientific Research Applications

Antioxidant Activity

. . .

Antibacterial Activity

. . For instance, one of the benzamide compounds displayed activity against four different strains: E. coli, K. pneumoniae, S. aureus, and E. .

Anti-tubercular Activity

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Antifungal Activity

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Anti-inflammatory Activity

, making them useful in the treatment of various inflammatory conditions.

Anticancer Activity

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Industrial Applications

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Drug Discovery

. .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. It’s important to handle all chemicals with care and use appropriate safety measures.

Future Directions

Benzamide compounds have potential applications in various fields, including medical, industrial, biological, and potential drug industries. By conducting in vivo biochemical tests of effective amides, research can be carried out in different fields of application.